Cas no 26188-06-7 (threo-Pentos-2-ulose(9CI))

threo-Pentos-2-ulose(9CI) structure
threo-Pentos-2-ulose(9CI) structure
Product Name:threo-Pentos-2-ulose(9CI)
CAS No:26188-06-7
MF:C5H8O5
MW:148.114022254944
CID:264360
PubChem ID:160122
Update Time:2025-04-19

threo-Pentos-2-ulose(9CI) Chemical and Physical Properties

Names and Identifiers

    • threo-Pentos-2-ulose(9CI)
    • 26188-06-7
    • Threo-pentos-2-ulose
    • (3S,4R)-3,4,5-trihydroxy-2-oxopentanal
    • D-threo-Pentos-2-ulose
    • threo-pentosulose
    • D-xylosone
    • 2-keto-D-xylose
    • CHEBI:46675
    • Q27120677
    • 2-dehydro-D-xylose
    • (3S, 4R)-3, 4, 5-trihydroxy-2-oxopentanal
    • D-lyxosone
    • DTXSID901319166
    • Xylosone
    • Inchi: 1S/C5H8O5/c6-1-3(8)5(10)4(9)2-7/h1,4-5,7,9-10H,2H2/t4-,5-/m1/s1
    • InChI Key: VDSAQEDKJUSZPS-RFZPGFLSSA-N
    • SMILES: O[C@H](CO)[C@@H](C(C=O)=O)O

Computed Properties

  • Exact Mass: 148.037
  • Monoisotopic Mass: 148.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.499
  • Boiling Point: 405.9°Cat760mmHg
  • Flash Point: 213.4°C
  • Refractive Index: 1.518

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